Cas no 647831-11-6 (4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-)

4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]- structure
647831-11-6 structure
Product Name:4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-
CAS No:647831-11-6
MF:C16H19N5O3
MW:329.353762865067
CID:417263
Update Time:2024-01-29

4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-
    • 4(3H)-Pyrimidinone, 2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-
    • Inchi: 1S/C16H19N5O3/c17-13-9(14(23)21-16(18)20-13)5-1-3-7-11(22)15-19-10-6-2-4-8-12(10)24-15/h2,4,6,8,11,22H,1,3,5,7H2,(H5,17,18,20,21,23)
    • InChI Key: HIZWOIUOUJZFRX-UHFFFAOYSA-N
    • SMILES: C1(N)=NC(N)=C(CCCCC(C2=NC3=CC=CC=C3O2)O)C(=O)N1

Computed Properties

  • Exact Mass: 329.14897

Experimental Properties

  • Density: 1.54±0.1 g/cm3(Predicted)
  • Boiling Point: 543.4±60.0 °C(Predicted)
  • PSA: 139.76
  • pka: 10.72±0.50(Predicted)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk